![molecular formula C14H8ClF3O3 B1466960 4-[4-Chloro-3-(trifluoromethyl)phenoxy]benzoic acid CAS No. 1354960-58-9](/img/structure/B1466960.png)
4-[4-Chloro-3-(trifluoromethyl)phenoxy]benzoic acid
Overview
Description
“4-[4-Chloro-3-(trifluoromethyl)phenoxy]benzoic acid” is a chemical compound with the CAS Number: 78161-82-7 . It has a molecular weight of 282.22 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of this compound derivatives has been studied . The derivatives were synthesized and characterized by physical and spectral methods (HR-EIMS, HR-FABMS, 1 H-NMR, 13 C-NMR, UV, and FT-IR) . The reaction involved the use of TFMP by nucleophilic substitution with a variety of alkylating agents by N-alkylation .Molecular Structure Analysis
The IUPAC Name of the compound is 4-[4-(trifluoromethyl)phenoxy]benzoic acid . The InChI Code is 1S/C14H9F3O3/c15-14(16,17)10-3-7-12(8-4-10)20-11-5-1-9(2-6-11)13(18)19/h1-8H, (H,18,19) .Chemical Reactions Analysis
The nitration of 3-[2-chloro-4-(trifluoromethyl)phenoxy] benzoic acid was studied under continuous flow conditions . The effects of key operating parameters were characterized. The optimized reaction temperature, M-ratio, and N/S were found to be 308 K, 1.6, and 0.57, respectively .Physical And Chemical Properties Analysis
The compound is solid in its physical form . It has a molecular weight of 282.22 .Scientific Research Applications
Development of Novel Fluorescence Probes
Research has led to the synthesis of novel fluorescence probes for detecting highly reactive oxygen species (hROS) such as hydroxyl radical (⋅OH) and hypochlorite (−OCl). These probes, including 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and its analogs, can selectively and dose-dependently fluoresce upon reaction with hROS and −OCl, offering tools to study the roles of hROS and −OCl in biological and chemical applications (Setsukinai et al., 2003).
Antioxidation Activity of Polymer Beads
Antioxidation activity has been investigated through the synthesis of chloromethylstyrene-tetraethyleneglycol dimethacrylate copolymer beads having various phenolic derivatives immobilized via amide bond. The resins prepared have shown high inhibition ability against the generation of hydroperoxide, acting as radical scavengers during the generation of 1,4-dioxane hydroperoxide by UV irradiation in the presence of oxygen, indicating their potential in antioxidative applications (Nonaka et al., 2005).
Treatment of Herbicides with Membrane Bioreactor Technology
A study on membrane bioreactor (MBR) technology for the treatment of phenoxyacetic and benzoic acid herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), has demonstrated the technology's efficiency in reducing these toxic herbicides by more than 99% within 12 days. This suggests MBR's potential as an environmentally friendly method for treating toxic agricultural chemicals (Ghoshdastidar & Tong, 2013).
Synthesis and Antibacterial Activity of New Compounds
Research into the synthesis of new biologically active molecules incorporating 4-fluorophenyl groups, such as 4-amino-6-arylmethyl-3-mercapto-1,2,4-triazin5(4H)-ones, has led to compounds showing promising antibacterial activities. This highlights the potential for developing new antibacterial agents based on modifications of the phenyl group (Holla, Bhat, & Shetty, 2003).
Mechanism of Action
While specific information on the mechanism of action of 4-[4-Chloro-3-(trifluoromethyl)phenoxy]benzoic acid was not found, it’s worth noting that related compounds have been studied for their analgesic potential . These compounds displayed potent analgesic efficacy and an ultrashort to long duration of action .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[4-chloro-3-(trifluoromethyl)phenoxy]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3O3/c15-12-6-5-10(7-11(12)14(16,17)18)21-9-3-1-8(2-4-9)13(19)20/h1-7H,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPDNABJYNDLVPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)OC2=CC(=C(C=C2)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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